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Compound of Interest

Compound Name: L-Lactic acid-13C3

Cat. No.: B11934391 Get Quote

Technical Support Center: L-Lactic Acid-13C3
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of L-Lactic acid-13C3.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for L-Lactic acid-13C3 solutions?

A1: For long-term storage, a temperature of -20°C is recommended.[1] For short-term storage,

refrigeration at +2°C to +8°C is also acceptable.[2][3]

Q2: How should I handle L-Lactic acid-13C3 upon receipt?

A2: L-Lactic acid-13C3 is often supplied as a solution in water.[1] It is a hygroscopic solid in its

pure form and is moisture-sensitive.[4] Therefore, it is crucial to keep the container tightly

closed and store it in a dry, well-ventilated place.[4]

Q3: What is the shelf life of L-Lactic acid-13C3?

A3: When stored under the recommended conditions, L-Lactic acid-13C3 solutions are stable

for over a year.[5] Always refer to the certificate of analysis provided by the supplier for the

specific expiration date.

Q4: Is L-Lactic acid-13C3 sensitive to light?
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A4: Yes, it is recommended to protect L-Lactic acid-13C3 from light.[2][3] Store the product in

a light-resistant container or in a dark environment.

Q5: What are the potential degradation products of L-Lactic acid-13C3?

A5: The primary degradation pathway for L-lactic acid is hydrolysis, which can lead to the

formation of lactic acid monomers and oligomers.[6] In biological systems, it can be

metabolized to carbon dioxide and water.[6]

Troubleshooting Guide
Issue Possible Cause(s) Recommended Action(s)

Change in solution

appearance (e.g., cloudiness,

precipitation)

Polymerization of lactic acid,

especially at high

concentrations and elevated

temperatures. Contamination.

Visually inspect the solution

before use. If cloudiness is

observed, it may indicate

polymerization. Consider the

age and storage conditions of

the solution. If contamination is

suspected, discard the

solution.

Inconsistent experimental

results

Degradation of the L-Lactic

acid-13C3 stock solution due

to improper storage (e.g.,

exposure to high

temperatures, light, or pH

extremes). Inaccurate

concentration of the working

solution.

Prepare fresh working

solutions from a properly

stored stock. Verify the

concentration of your stock

solution using a suitable

analytical method (e.g., LC-

MS). Review storage

procedures to ensure

compliance with

recommendations.

pH of the experimental

medium changes upon

addition of L-Lactic acid-13C3

L-Lactic acid is an acid (pKa

~3.7-3.8) and will lower the pH

of unbuffered solutions.

Ensure your experimental

medium is adequately buffered

to maintain the desired pH.
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To ensure the integrity and stability of your L-Lactic acid-13C3, please adhere to the following

best practices.

Storage Conditions Summary
Parameter Recommendation Reference

Long-Term Storage

Temperature
-20°C [1]

Short-Term Storage

Temperature
+2°C to +8°C [2][3]

Light Exposure Protect from light [2][3]

Container
Tightly sealed, light-resistant

container
[4]

Atmosphere
Store in a dry, well-ventilated

place
[4]

pH Stability
L-lactic acid exhibits its highest stability in acidic conditions, with the slowest hydrolysis

occurring around pH 4.[7] Both strongly acidic (below pH 1) and alkaline (above pH 7)

conditions can accelerate degradation.

pH Range Stability

< 4 Relatively Stable

~ 4 Most Stable[7]

> 4 Increased rate of hydrolysis[7]

Experimental Protocols
Protocol for Preparation of a Standard Solution
Objective: To prepare a 1 mg/mL stock solution of L-Lactic acid-13C3.
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Materials:

L-Lactic acid-13C3

Nuclease-free water

Calibrated analytical balance

Volumetric flask

Pipettes

Procedure:

Allow the L-Lactic acid-13C3 container to equilibrate to room temperature before opening to

prevent condensation.

Accurately weigh the desired amount of L-Lactic acid-13C3 using a calibrated analytical

balance.

Quantitatively transfer the weighed compound to a clean volumetric flask.

Add a portion of nuclease-free water to the flask and swirl gently to dissolve the compound.

Once dissolved, add nuclease-free water to the calibration mark.

Cap the flask and invert several times to ensure a homogenous solution.

Store the stock solution at -20°C in a light-resistant, tightly sealed container.
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L-Lactic Acid-13C3 Degradation Pathway

L-Lactic acid-13C3

Hydrolysis
(catalyzed by H+ or OH-) Biological Metabolism

Lactic Acid Monomer-13C3

Polymerization
(high concentration, heat)

Lactic Acid Oligomers-13C3

CO2 + H2O

Click to download full resolution via product page

Caption: Degradation pathway of L-Lactic acid-13C3.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11934391?utm_src=pdf-body-img
https://www.benchchem.com/product/b11934391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Experimental Inconsistency

Inconsistent Experimental Results

Were storage recommendations followed?
(-20°C, protected from light)

Degradation is likely.
Prepare fresh solution from new vial.

No

Was the working solution freshly prepared?

Yes

Prepare a fresh working solution.

No

Has the stock solution concentration been verified?

Yes

Verify concentration using LC-MS or other suitable method.

No

Consult further with technical support.

Yes

Click to download full resolution via product page

Caption: Workflow for troubleshooting inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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